Cas no 1212376-96-9 ((AlphaS)-3-bromo-4-fluoro-alpha-methylbenzenemethanamine)

• Product Name: (AlphaS)-3-bromo-4-fluoro-alpha-methylbenzenemethanamine
• CAS No: 1212376-96-9
• MF: C₈H₁₀BrClFN
• MW: 254.527103900909
• MDL: MFCD06761803
• CID: 1212208
• PubChem ID: 118998871
• Update Time: 2025-10-28

(AlphaS)-3-bromo-4-fluoro-alpha-methylbenzenemethanamine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-Bromo-4-fluorophenyl)ethanamine
• (S)-1-(3-Bromo-4-fluorophenyl)ethanamine hydrochloride
• (AlphaS)-3-bromo-4-fluoro-alpha-methylbenzenemethanamine
• (1S)-1-(3-bromo-4-fluorophenyl)ethan-1-amine hydrochloride
• AK338978
• (S)-1-(3-Bromo-4-fluorophenyl)ethanamine
• (1S)-1-(3-BROMO-4-FLUOROPHENYL)ETHANAMINE HYDROCHLORIDE
• (1S)-1-(3-bromo-4-fluorophenyl)ethanamine;hydrochloride
• Y10442
• 1958125-87-5
• (S)-1-(3-BROMO-4-FLUOROPHENYL)ETHANAMINE HCL
• AKOS027337378
• (1S)-1-(3-BROMO-4-FLUOROPHENYL)ETHAN-1-AMINEHYDROCHLORIDE
• GS-7106
• 1212376-96-9

• MDL： MFCD06761803
• Inchi： 1S/C8H9BrFN.ClH/c1-5(11)6-2-3-8(10)7(9)4-6;/h2-5H,11H2,1H3;1H/t5-;/m0./s1
• InChI Key： XPCQHDRARULRNJ-JEDNCBNOSA-N
• SMILES： BrC1=C(C=CC(=C1)[C@H](C)N)F.Cl

Computed Properties

• Exact Mass: 252.96692g/mol
• Monoisotopic Mass: 252.96692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 246.7±25.0 °C at 760 mmHg
• Flash Point: 103.0±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(AlphaS)-3-bromo-4-fluoro-alpha-methylbenzenemethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (AlphaS)-3-bromo-4-fluoro-alpha-methylbenzenemethanamine

The Chemical Compound CAS No. 1212376-96-9: (AlphaS)-3-bromo-4-fluoro-alpha-methylbenzenemethanamine

The compound with CAS number 1212376-96-9, known as (AlphaS)-3-bromo-4-fluoro-alpha-methylbenzenemethanamine, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of aromatic amines, characterized by the presence of an amino group (-NH2) attached to a benzene ring. The substituents on the benzene ring, specifically the bromine atom at position 3 and the fluorine atom at position 4, along with the alpha-methyl group, contribute to its distinct chemical behavior and potential applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as asymmetric catalysis and direct arylation. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its use in various fields, including pharmaceuticals and materials science. The stereochemistry of the compound, particularly the configuration at the alpha position, plays a crucial role in determining its biological activity and reactivity.

The structure of (AlphaS)-3-bromo-4-fluoro-alpha-methylbenzenemethanamine is notable for its combination of electron-withdrawing groups (bromine and fluorine) and an electron-donating methyl group. This balance creates a unique electronic environment around the benzene ring, making it a valuable substrate for further functionalization. Researchers have explored its potential as a precursor in the synthesis of bioactive molecules, such as kinase inhibitors and GPCR modulators, which are critical in drug discovery.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The presence of halogens on the aromatic ring also imparts certain photophysical properties, which have been exploited in studies related to fluorescence sensing and optoelectronic materials.

Recent studies have highlighted the role of this compound in bioisosteric replacements, where it serves as an alternative to other aromatic amine derivatives in medicinal chemistry. Its ability to modulate hydrogen bonding interactions without significantly altering the hydrophobicity profile makes it an attractive candidate for optimizing drug-like properties such as bioavailability and selectivity.

The synthesis of (AlphaS)-3-bromo-4-fluoro-alpha-methylbenzenemethanamine typically involves multi-step processes, including nucleophilic aromatic substitution, Friedel-Crafts alkylation, and stereoselective reductions. The use of transition metal catalysts, such as palladium complexes, has significantly streamlined these reactions, reducing both time and cost while improving product quality.

In conclusion, CAS No. 1212376-96-9 represents a significant advancement in organic chemistry due to its versatile structure and promising applications across multiple disciplines. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.